6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine

• IUPAC Name: cyclopropyl-[4-(9-cyclopropylpurin-6-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H20N6O/c23-16(11-1-2-11)21-7-5-20(6-8-21)14-13-15(18-9-17-14)22(10-19-13)12-3-4-12/h9-12H,1-8H2
• InChI Key: KSCWODDZFCDJPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)C3=NC=NC4=C3N=CN4C5CC5
• Molecular Formula: C16H20N6O
• Molecular Weight: 312.37 g/mol
• CAS No.: 2640945-36-2

Description

6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine is a purine derivative featuring a cyclopropyl group at the N9 position and a piperazine moiety substituted with a cyclopropanecarbonyl group at the C6 position. The cyclopropane rings introduce steric rigidity and metabolic stability, while the piperazine group enhances solubility and enables hydrogen bonding interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Purine Core: The purine core can be synthesized through a series of condensation reactions involving formamide derivatives and amines.

Introduction of the Cyclopropyl Group: The cyclopropyl group is introduced via cyclopropanation reactions, often using diazo compounds and transition metal catalysts.

Attachment of the Piperazine Moiety: The piperazine ring is incorporated through nucleophilic substitution reactions, where a halogenated purine derivative reacts with piperazine.

Cyclopropanecarbonylation: The final step involves the acylation of the piperazine nitrogen with cyclopropanecarbonyl chloride under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors for better control of reaction conditions, as well as purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the purine ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl group of the cyclopropanecarbonyl moiety, potentially converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield purine N-oxides, while reduction can produce alcohol derivatives.

Scientific Research Applications

Key Synthesis Steps:

• Formation of Piperazine Derivative: The initial step often includes the reaction of cyclopropanecarbonyl chloride with piperazine to form the corresponding piperazine derivative.
• Cyclization to Purine Core: Following the formation of the piperazine, cyclization reactions are employed to construct the purine framework.
• Purification: The final product is purified using techniques such as high-performance liquid chromatography (HPLC) to ensure high purity for biological testing.

Biological Activities

6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine exhibits a range of biological activities that make it a candidate for various therapeutic applications:

Antitumor Activity

Research indicates that this compound may possess antitumor properties, particularly in inhibiting cancer cell proliferation. Studies have shown that derivatives of purines can interfere with DNA synthesis and repair mechanisms in cancer cells.

PARP Inhibition

This compound has been investigated for its potential as a poly(ADP-ribose) polymerase (PARP) inhibitor. PARP inhibitors are significant in cancer therapy, particularly for tumors with BRCA mutations. The ability to inhibit PARP can lead to increased DNA damage in cancer cells, enhancing the efficacy of chemotherapeutic agents.

Case Studies and Research Findings

Several studies have documented the efficacy of 6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine in preclinical models:

Study	Findings
Menear et al. (2012)	Demonstrated that compounds similar to this structure showed significant inhibition of PARP activity, leading to enhanced cytotoxicity in BRCA-deficient cancer cells .
Royal Society of Chemistry (2023)	Reported on the synthesis and characterization of related compounds, highlighting their potential as therapeutic agents against various cancers .
PubChem Database	Compiled data on biological activities and chemical properties, supporting its classification as a promising candidate for further drug development .

Mechanism of Action

The mechanism of action of 6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Piperazine Moiety

9-Cyclopropyl-6-[4-(pyridin-2-yl)piperazin-1-yl]-9H-purine

• Structure : The piperazine at C6 is substituted with a pyridin-2-yl group instead of cyclopropanecarbonyl.
• In contrast, the cyclopropanecarbonyl group adds a polar ketone, enabling hydrogen bonding and altering solubility.
• Synthesis : Similar to the target compound, this analog is synthesized via nucleophilic substitution of a purine precursor with substituted piperazines under reflux conditions .

9-Cyclopentyl-8-(4-phenoxyphenyl)-6-(4-phenylpiperazin-1-yl)-9H-purine

• Structure: Features a phenyl-substituted piperazine and bulky 4-phenoxyphenyl group at C6.
• Key Differences: The phenyl-piperazine substituent increases hydrophobicity (higher logP) compared to cyclopropanecarbonyl.
• Synthesis : Prepared via analogous methods, with extended reflux times (6 hours) and column chromatography purification .

Impact of Core Modifications

N6-Cyclopropyl-9H-purine-2,6-diamine

• Structure : Cyclopropyl at N6 instead of N9, with a diamine group at C2/C6.
• Key Differences :
  • The N6 cyclopropyl alters hydrogen-bonding patterns and may reduce metabolic stability compared to the N9-substituted target compound.
  • Classified as hazardous (H302, H315) due to acute toxicity, suggesting that substitution position influences safety profiles .

6-Phenylpurine Inhibitors (e.g., Compound 20 in )

• Structure : Piperidine substituent with chlorophenyl groups.
• Key Differences: Piperidine lacks the second nitrogen in piperazine, reducing hydrogen-bonding capacity.
• Synthesis : Involves multi-step coupling reactions, including boronic ester formation and Suzuki-Miyaura cross-coupling, with yields dependent on steric hindrance .

Biological Activity

6-(4-Cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine, a purine derivative, has garnered interest in pharmacological research due to its potential biological activities, particularly in the context of cytokinin-like effects and its interactions with various biological pathways. This article explores its synthesis, biological activity, and relevant case studies.

The compound can be synthesized through a series of reactions involving cyclopropanecarbonyl piperazine and appropriate purine derivatives. The synthesis typically involves the formation of amide bonds and cyclization processes, which are critical for establishing the desired biological activity.

• Molecular Formula : C₁₄H₁₈N₄O
• Molecular Weight : 270.32 g/mol
• CAS Number : 142581468

Biological Activity

Research indicates that this compound exhibits notable biological activities, primarily through its interaction with cytokinin receptors and other cellular pathways.

The biological activity of 6-(4-cyclopropanecarbonylpiperazin-1-yl)-9-cyclopropyl-9H-purine is believed to be mediated through:

• Cytokinin Receptor Agonism : It mimics the action of natural cytokinins, promoting cell division and growth in plant tissues.
• PI3K/Akt Pathway Modulation : Preliminary studies suggest that it may influence the PI3K/Akt signaling pathway, which is crucial for cell survival and proliferation.

Table 1: Summary of Biological Activities

Study	Compound	Activity	IC50 Value	Notes
	6-benzylamino-9-methylpurine	Cytokinin-like effects	0.5 μM	Demonstrated rapid metabolism in cytokinin-requiring tissues.
	CPL302415 (related compound)	PI3Kδ Inhibition	18 nM	Selective against PI3K isoforms; promising for autoimmune diseases.
	Cyclopropyldiaminopurine	Cytokinin receptor interaction	Not specified	Exhibited growth-promoting effects in plant models.

Pharmacological Implications

The compound's ability to act as a cytokinin analog suggests potential applications in agriculture for enhancing crop yield and growth. Additionally, its modulation of the PI3K/Akt pathway indicates possible therapeutic uses in treating cancers or other diseases characterized by dysregulated cell growth.